Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21335958 Losartan Trityl Ether 1006062-28-7 C41H37ClN6O
VC21335793 5-Ethylpyridine-2,3-dicarboxylic acid 102268-15-5 C9H9NO4
VC21335705 3-(4-Chlorophenyl)glutaramic acid 1141-23-7 C11H12ClNO3
VC21335892 3-(4-Fluorophenyl)thiophene 119492-73-8 C10H7FS
VC21335662 (Z)-1-(3-(2-CHLOROPHENYL)-2-(4-FLUOROPHENYL)ALLYL)-1H-1,2,4-TRIAZOLE 127296-24-6 C17H13ClFN3
VC0029785 Trityl candesartan 139481-72-4 C43H34N6O3
VC21335632 Atenolol EP impurity E 141650-31-9 C19H22N2O5
VC21335836 clopidogrel carboxylic acid 144457-28-3 C15H14ClNO2S
VC21335936 (3S,4R)-3-Hydroxy-4-phenylazetidin-2-one 146924-92-7 C9H9NO2
VC21335723 Lansoprazole Sulfide N-Oxide 163119-30-0 C16H14F3N3O2S
VC21335905 2-Chloroadenine 1839-18-5 C5H4ClN5
VC21335800 Fipronil amide 205650-69-7 C12H6Cl2F6N4O2S
VC21335620 Cidoxepin hydrochloride 25127-31-5 C19H22ClNO
VC21335897 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid 28328-54-3 C13H12N2O5S
VC21335625 2-Acetylamino-5-mercapto-1,3,4-thiadiazole 32873-56-6 C4H5N3OS2
VC21335510 6-Hydroxy Bexarotene 368451-07-4 C24H28O3
VC21335975 Iminodibenzyl 494-19-9 C14H13N
VC21335789 Mercaptopurine disulfide 49808-20-0 C10H6N8S2
VC21335712 Digoxigenin bisdigitoxoside 5297-05-2 C35H54O11
VC21335967 1beta-Calcitriol 66791-71-7 C27H44O3
VC21335643 Methyl diethyldithiocarbamate 686-07-7 C6H13NS2
VC21335358 DESACETYL DILTIAZEM HCL 75472-91-2 C20H24N2O3S·HCl
VC21335354 Atorvastatin Epoxy Tetrahydrofuran Impurity 873950-19-7 C26H24FNO5
VC21335640 Alaptide 90058-29-0 C9H14N2O2
VC21335517 1,4-Anhydro-2-deoxy-D-erythro-pent-1-enitol 96761-00-1 C5H8O3